Cas no 862976-51-0 (N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide)

N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide is a fluorinated benzothiazole derivative characterized by its unique heterocyclic structure, incorporating both acetamide and benzothiazole moieties. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its structural rigidity and electron-withdrawing fluorine substituents, which may enhance binding affinity and metabolic stability. Its bifunctional design allows for versatile applications in the development of kinase inhibitors or antimicrobial agents. The presence of fluorine atoms further improves lipophilicity and bioavailability, making it a promising candidate for drug discovery. High purity and well-defined synthetic pathways ensure reproducibility for research applications.
N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide structure
862976-51-0 structure
Product Name:N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide
CAS No:862976-51-0
MF:C16H10F2N4OS2
MW:376.403606891632
CID:6318855
PubChem ID:7110071
Update Time:2025-06-03

N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide
    • F0646-8057
    • 862976-51-0
    • N-[2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl]acetamide
    • AKOS024591145
    • SR-01000096729-1
    • SR-01000096729
    • N-(2-((4,6-difluorobenzo[d]thiazol-2-yl)amino)benzo[d]thiazol-6-yl)acetamide
    • AB00670951-01
    • N-{2-[(4,6-difluoro-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl}acetamide
    • Inchi: 1S/C16H10F2N4OS2/c1-7(23)19-9-2-3-11-12(6-9)24-15(20-11)22-16-21-14-10(18)4-8(17)5-13(14)25-16/h2-6H,1H3,(H,19,23)(H,20,21,22)
    • InChI Key: JAQDQOMTSAHFPD-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(=CC1=2)NC(C)=O)NC1=NC2C(=CC(=CC=2S1)F)F

Computed Properties

  • Exact Mass: 376.02640963g/mol
  • Monoisotopic Mass: 376.02640963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 123Ų

N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide Pricemore >>

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Additional information on N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide

Comprehensive Overview of N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide (CAS No. 862976-51-0)

The compound N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide (CAS No. 862976-51-0) is a specialized benzothiazole derivative with significant potential in pharmaceutical and materials science research. Its unique molecular structure, featuring dual benzothiazole rings and difluoro substitutions, makes it a subject of interest for drug discovery and organic electronics. Researchers are increasingly exploring its applications in fluorescent probes, kinase inhibitors, and bioimaging agents, aligning with current trends in precision medicine and diagnostic technologies.

In recent years, the demand for heterocyclic compounds like N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide has surged due to their versatility in medicinal chemistry. Searches for "benzothiazole-based therapeutics" and "fluorinated bioactive molecules" have grown exponentially, reflecting industry focus on targeted therapies. This compound’s acetamide moiety further enhances its pharmacokinetic properties, a feature frequently queried in AI-driven drug design platforms. Its CAS No. 862976-51-0 serves as a critical identifier in patent databases and regulatory filings, underscoring its commercial relevance.

From a synthetic perspective, the difluoro-benzothiazolyl segment of this molecule contributes to its stability and electron-withdrawing characteristics, vital for organic semiconductors and photovoltaic materials. These attributes resonate with the global push for sustainable energy solutions, a topic dominating scientific forums. Laboratories optimizing green chemistry protocols often reference such fluorinated compounds due to their efficiency in catalytic reactions and minimal environmental footprint.

Analytical studies of CAS No. 862976-51-0 highlight its distinct spectroscopic properties, including UV-Vis absorption peaks and fluorescence quantum yield—key metrics for developers of optical sensors. Online queries like "how to characterize benzothiazole derivatives" or "applications of fluorinated acetamides" mirror the technical curiosity surrounding this compound. Its compatibility with HPLC and LC-MS techniques further simplifies quality control, a frequent concern for industrial-scale manufacturers.

Emerging studies suggest potential synergies between N-{2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazol-6-yl}acetamide and neuroprotective pathways, sparking discussions in neurodegenerative disease research. This aligns with trending searches on "small molecules for Alzheimer’s" and "blood-brain barrier penetrants." However, rigorous preclinical validation remains ongoing, emphasizing the need for collaborative R&D efforts.

In summary, CAS No. 862976-51-0 exemplifies the convergence of structural innovation and multidisciplinary utility. As interest in tailored molecular scaffolds grows, this compound’s role in advancing biotechnology and material sciences will likely expand, driven by both academic inquiry and industrial demand.

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